N-(5-iodo-6-methylpyridin-2-yl)-4-(2-methylpropoxy)benzamide

• IUPAC Name: N-(5-iodo-6-methylpyridin-2-yl)-4-(2-methylpropoxy)benzamide
• InChI: InChI=1S/C17H19IN2O2/c1-11(2)10-22-14-6-4-13(5-7-14)17(21)20-16-9-8-15(18)12(3)19-16/h4-9,11H,10H2,1-3H3,(H,19,20,21)
• InChI Key: JPJWGYWOYJDSQG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=N1)NC(=O)C2=CC=C(C=C2)OCC(C)C)I
• Molecular Formula: C17H19IN2O2
• Molecular Weight: 410.25 g/mol

Description

N-(5-iodo-6-methylpyridin-2-yl)-4-(2-methylpropoxy)benzamide is a chemical compound that belongs to the class of benzamides It is characterized by the presence of an iodine atom, a methyl group, and a pyridinyl ring attached to a benzamide structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(5-iodo-6-methylpyridin-2-yl)-4-(2-methylpropoxy)benzamide typically involves the following steps:

Starting Materials: The synthesis begins with 5-iodo-6-methyl-2-pyridinylamine and 4-isobutoxybenzoic acid.

Coupling Reaction: The amine group of 5-iodo-6-methyl-2-pyridinylamine is coupled with the carboxylic acid group of 4-isobutoxybenzoic acid using a coupling reagent such as N,N’-dicyclohexylcarbodiimide (DCC) in the presence of a catalyst like 4-dimethylaminopyridine (DMAP).

Purification: The resulting product is purified using techniques such as recrystallization or column chromatography to obtain the desired compound in high purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes to ensure consistent quality and yield. The reaction conditions are optimized to minimize by-products and maximize the efficiency of the synthesis.

Chemical Reactions Analysis

Types of Reactions

N-(5-iodo-6-methyl-2-p